Cas no 1215898-04-6 (4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid)

• Product Name: 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid
• CAS No: 1215898-04-6
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 6792626
• PubChem ID: 45480400
• Update Time: 2024-09-13

4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1215898-04-6
• 4-Chloro-1H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid
• 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid
• 4-Chloro-3H-pyrrolo[2,3-d]pyrimidine-2-carboxylic acid
• 4-chloro-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylicacid
• SB14570

• Inchi： 1S/C7H4ClN3O2/c8-4-3-1-2-9-5(3)11-6(10-4)7(12)13/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： QXJMRRZNXLKOKU-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CNC2=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9Ų